1-(3-Ethoxy-2-methoxyphenyl)propan-1-one

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 1-(3-ethoxy-2-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C12H16O3/c1-4-10(13)9-7-6-8-11(15-5-2)12(9)14-3/h6-8H,4-5H2,1-3H3
• InChI Key: NABHUGIMUQZEIT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C(=CC=C1)OCC)OC

Description

1-(3-Ethoxy-2-methoxyphenyl)propan-1-one is a substituted propanone derivative featuring a phenyl ring with ethoxy (–OCH₂CH₃) and methoxy (–OCH₃) groups at the 3- and 2-positions, respectively. The compound’s structure combines electron-donating alkoxy substituents, which influence its electronic, steric, and reactivity profiles. This compound is of interest in organic synthesis, medicinal chemistry, and materials science due to the versatility of the propanone scaffold and substituent-driven tunability .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : Ethoxy and methoxy groups enhance electron density on the aromatic ring, increasing resonance stabilization of intermediates in reactions like Friedel-Crafts acylations or coupling reactions . Halogenated analogs (e.g., 1-(3-chlorophenyl)propan-1-one) exhibit reduced electron density, favoring electrophilic substitution at meta positions .

Physicochemical Properties

• Boiling/Melting Points: Alkoxy-substituted propanones generally have higher boiling points than halogenated derivatives due to stronger dipole-dipole interactions. For example: 1-(4-Methoxyphenyl)propan-1-one: Boiling point ~297°C (predicted) . 1-(3-Chlorophenyl)propan-1-one: Boiling point ~250°C (extrapolated) .
• Solubility: Methoxy/ethoxy groups improve solubility in polar solvents (e.g., ethanol, DMSO) compared to non-polar halogenated analogs .

Preparation Methods

Reaction Mechanism

• Activation of Propanoyl Chloride : AlCl₃ coordinates to the carbonyl oxygen of propanoyl chloride, generating an acylium ion.
• Electrophilic Attack : The acylium ion reacts with the electron-rich benzene ring, preferentially at the para position relative to the methoxy group (C-6) or meta to the ethoxy group (C-4).
• Rearomatization : Deprotonation restores aromaticity, yielding the ketone product.

Challenges

• Regioselectivity : Competing directing effects of the methoxy (ortho/para) and ethoxy (meta) groups may lead to isomeric byproducts.
• Steric Hindrance : The 2-methoxy group impedes electrophilic attack at adjacent positions.

Conditions	Details
Catalyst	AlCl₃ (1.2 equiv)
Solvent	Dichloromethane (DCM) or nitrobenzene
Temperature	0°C to room temperature
Yield (Hypothetical)	40–60% due to competing isomer formation

Fries Rearrangement

The Fries rearrangement involves thermally or acid-catalyzed rearrangement of phenolic esters to ortho- or para-acylated phenols. For this compound, 3-ethoxy-2-methoxyphenyl acetate could rearrange to form the desired ketone.

Reaction Mechanism

• Ester Formation : 3-Ethoxy-2-methoxyphenol is acetylated using acetic anhydride.
• Rearrangement : The ester undergoes AlCl₃-catalyzed cleavage, forming an acylium ion that reacts at the ortho or para position.
• Hydrolysis : The intermediate is hydrolyzed to yield the ketone.

Challenges

• Positional Preference : The ethoxy group at C-3 may direct rearrangement to C-4 (para to methoxy) or C-5 (meta to ethoxy).
• Byproducts : Ortho products may dominate due to steric factors.

Conditions	Details
Catalyst	AlCl₃ or BF₃·Et₂O
Temperature	100–150°C
Solvent	Toluene or chlorobenzene
Yield (Hypothetical)	50–70% with para:ortho ratio of 3:1

Grignard Reaction Followed by Oxidation

This two-step method involves nucleophilic addition of a Grignard reagent to an aldehyde, followed by oxidation of the resultant secondary alcohol.

Reaction Steps

• Aldehyde Preparation : 3-Ethoxy-2-methoxybenzaldehyde is synthesized via formylation of the parent benzene derivative.
• Grignard Addition : Ethyl magnesium bromide reacts with the aldehyde to form 1-(3-ethoxy-2-methoxyphenyl)propan-1-ol.
• Oxidation : The alcohol is oxidized to the ketone using pyridinium chlorochromate (PCC) or Jones reagent.

Conditions	Details
Grignard Reagent	Ethyl MgBr (2.0 equiv)
Oxidizing Agent	PCC in DCM
Temperature	0°C (addition), room temperature (oxidation)
Yield (Hypothetical)	60–75% over two steps

Cross-Coupling Reactions

Transition-metal-catalyzed cross-coupling (e.g., Kumada or Suzuki-Miyaura) offers a modular approach. Aryl halides or triflates react with propanoyl metal reagents to form the ketone.

Example: Kumada Coupling

• Aryl Halide Preparation : 3-Ethoxy-2-methoxyphenyl bromide is synthesized via bromination.
• Coupling : Reaction with propanoyl Grignard reagent (CH₃CH₂COMgBr) in the presence of Ni or Pd catalysts.

Conditions	Details
Catalyst	NiCl₂(dppe) (5 mol%)
Solvent	Tetrahydrofuran (THF)
Temperature	60°C
Yield (Hypothetical)	55–65%

Nucleophilic Aromatic Substitution

Electron-deficient aryl fluorides or chlorides can undergo substitution with propanoyl enolates under basic conditions.

Conditions	Details
Substrate	3-Ethoxy-2-methoxy-5-fluorobenzene
Base	Lithium diisopropylamide (LDA)
Nucleophile	Propanoyl enolate
Yield (Hypothetical)	30–50% due to low reactivity of aryl fluorides

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Friedel-Crafts Acylation	Simple, one-step	Poor regioselectivity	40–60%
Fries Rearrangement	High atom economy	Requires phenolic ester precursor	50–70%
Grignard-Oxidation	High selectivity	Multi-step synthesis	60–75%
Cross-Coupling	Modular, tunable	Expensive catalysts	55–65%
Nucleophilic Substitution	Works for electron-deficient rings	Low yields	30–50%